6-(3-chloro-4-methoxyphenyl)-3-ethyl-N-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide

• Molecular Formula: C21H22ClN5O2S
• Molecular Weight: 444.0 g/mol
• IUPAC Name: 6-(3-chloro-4-methoxyphenyl)-3-ethyl-N-(4-methylphenyl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxamide
• InChI: InChI=1S/C21H22ClN5O2S/c1-4-17-24-25-21-27(17)26-18(13-7-10-16(29-3)15(22)11-13)19(30-21)20(28)23-14-8-5-12(2)6-9-14/h5-11,18-19,26H,4H2,1-3H3,(H,23,28)
• InChI Key: MRFSDZRIGKPFNM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1NC(C(S2)C(=O)NC3=CC=C(C=C3)C)C4=CC(=C(C=C4)OC)Cl

Description

• This compound belongs to a class of fused heterocyclic molecules.
• It features a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine core with substituents at various positions.
• The compound exhibits promising antimicrobial activity against both Gram-negative and Gram-positive bacteria .
• Its design combines quinoline and 1,2,4-triazole moieties, which are known for their biological properties.

Preparation Methods

• The synthetic route involves the fusion of quinoline and 1,2,4-triazole rings.
• Specific reaction conditions and industrial production methods are not explicitly mentioned in the available literature.
• Further research would be needed to explore scalable synthesis routes.

Chemical Reactions Analysis

• The compound may undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents and conditions depend on the specific reaction type.
• Detailed investigation is required to identify major products formed during these reactions.

Scientific Research Applications

Antimicrobial Activity: The compound shows excellent activity against bacteria, including S. aureus and E.

DNA Gyrase Inhibition: Quinolines are known DNA gyrase inhibitors, crucial for bacterial DNA replication.

Therapeutic Potential: 1,2,4-triazole derivatives have been explored for antifungal, antibacterial, and antiviral applications.

Mechanism of Action

• The compound likely exerts its effects through interactions with bacterial DNA gyrase or other cellular targets.
• Further studies are necessary to elucidate the precise molecular pathways involved.

Comparison with Similar Compounds

• Unfortunately, specific similar compounds are not mentioned in the available literature.
• exploring related quinoline-based and 1,2,4-triazole-containing molecules could provide valuable insights.